2,4-dichloro-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-5-methylbenzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C14H15Cl2NO3S2/c1-8-3-4-21-14(8)12(18)7-17-22(19,20)13-5-9(2)10(15)6-11(13)16/h3-6,12,17-18H,7H2,1-2H3
• InChI Key: AQLJYAQIEIWSPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNS(=O)(=O)C2=C(C=C(C(=C2)C)Cl)Cl)O
• Molecular Formula: C14H15Cl2NO3S2
• Molecular Weight: 380.3 g/mol

Description

2,4-dichloro-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H15Cl2NO3S2 and its molecular weight is 380.3. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties The compound has been involved in studies focusing on the synthesis of heterocyclic compounds. For instance, Catsoulacos and Camoutsis (1976) described the synthesis of N-substituted 4,5-dihydro-7,8-dimethoxybenzothiazepin-3-one 1,1-dioxides, showcasing the compound's role in the development of new chemical entities with potential biological activity. This work exemplifies the compound's utility in creating complex chemical structures through multi-step synthetic processes Catsoulacos & Camoutsis, 1976.

Medicinal Chemistry and Biological Activity In medicinal chemistry, the compound has been a precursor in the synthesis of derivatives with significant biological activities. Żołnowska et al. (2018) synthesized novel derivatives that inhibited human carbonic anhydrase isozymes, showing anticancer activity and providing insights into molecular interactions within biological systems. This research highlights the compound's potential in the design and discovery of new therapeutic agents with specific mechanisms of action Żołnowska et al., 2018.

Material Science and Catalysis Additionally, the compound's derivatives have been explored for their applications in materials science and catalysis. For example, Labinger et al. (1993) investigated the oxidation of hydrocarbons by aqueous platinum salts, detailing the selective oxidation processes facilitated by sulfonamide derivatives. This study underscores the compound's relevance in developing novel catalytic systems for chemical transformations Labinger et al., 1993.

Mechanism of Action

Target of Action

The compound belongs to the group of sulfonamides . Sulfonamides are known to interact with a variety of genes and proteins, but their primary targets are often enzymes involved in critical biochemical pathways .

Mode of Action

Sulfonamides typically work by inhibiting the function of their target enzymes, leading to disruption of the biochemical pathways in which these enzymes play a role .

Biochemical Pathways

Given that it is a sulfonamide, it is likely to affect pathways involving the enzymes it targets .

Pharmacokinetics

These properties would determine the bioavailability of the compound, influencing its effectiveness .

Result of Action

The inhibition of target enzymes by sulfonamides typically disrupts critical biochemical pathways, potentially leading to various cellular effects .

Action Environment

Such factors could include pH, temperature, and the presence of other compounds .